Cas no 16617-46-2 (3-amino-1H-pyrazole-4-carbonitrile)
16617-46-2 structure
Product Name:3-amino-1H-pyrazole-4-carbonitrile
CAS No:16617-46-2
MF:C4H4N4
MW:108.101359367371
MDL:MFCD00005237
CID:50471
PubChem ID:24849278
Update Time:2025-04-18
3-amino-1H-pyrazole-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-1H-pyrazole-4-carbonitrile
- 5-Aminopyrazole-4-carbonitrile
- 3-Aminopyrazole-4-carbonitrile
- 3-Aminopyarazole-4-carbonitrile
- intermediate of Zaleplon
- 3(5)-Amino-4-Cyanopyrrazole
- 3-Amino-4-pyrazolecarbonitrile
- 1H-PYRAZOLE-4-CARBONITRILE, 3-AMINO-
- 5-Amino-1H-pyrazole-4-carbonitrile
- 3-amino-4-cyano-1H-pyrazole
- 3-Amino-4-cyanopyrrole
- 3-aminopyrazolo-4-carbonitrile
- 4-cyano-5-aminopyrazole
- 5-amino-4-pyrazolecarbonitrile
- pyrazolecarbonitrile
- Zaleplon intermediate
- NSC 44932
- AKOS B016028
- BUTTPARK 29\04-77
- ART-CHEM-BB B016028
- TIMTEC-BB SBB001871
- 5-AMINO-4-CYANOPYRAZOLE
- 3-AMINO-4-CYANOPYRAZOLE
- 3-amino-4-cyano pyrazole
- Pyrazole-4-carbonitrile, 3-amino-
- 3-amino-pyrazole-4-carbonitrile
- 3-amino-2H-pyrazole-4-carbonitrile
- NSC
- A892201
- FT-0658250
- 16617-46-2
- NSC44932
- A3684
- NS00025436
- HY-W001964
- Q-100199
- CS-W001964
- PB48912
- Z56896903
- 3-amino-4-pyrazole carbonitrile
- AM20080471
- Q27285758
- OOB953S9X2
- 3-Aminopyrazole-4-nitrile
- AKOS000305911
- 5-Aminopyrazole-4-carbonitrile; 5-Amino-4-cyanopyrazole; 3-Aminopyarazole-4-carbonitrile;3-Amino-1H-pyrazole-4-carbonitrile
- UNII-OOB953S9X2
- 3-Aminopyrazole-4-carbonitrile, 97%
- ZALEPLON IMPURITY, CYANOPYRAZOLAMINE-[USP IMPURITY]
- 3-amino-4-cyano-1H-pyrazol
- 4-cyano-2H-pyrazol-3-ylamine
- DTXSID9066091
- EN300-13228
- MFCD00067703
- MFCD00005237
- SY001600
- SCHEMBL174458
- 5-amino-4-cyano-1h-pyrazole
- 1H-PYRAZOLE-4-CARBONITRILE,3-AMINO-
- 4-CYANO-3-AMINOPYRAZOLE
- 1204396-41-7
- BCP32228
- 3-amino-4cyanopyrazole
- EINECS 240-665-6
- SC2261
- AC-1230
- 4-Amino-4-cyanopyrazole;3-Amino-1H-pyrazole-4-carbonitrile
- NSC-44932
- 3-amino-4-cyano-pyrazole
- AKOS000260139
- BP-12602
- CYANOPYRAZOLAMINE [USP IMPURITY]
- FT-0614906
- STR01102
- BBL012129
- 1H-pyrazole-4-carbonitrile, 5-amino-
- STK347617
- DTXCID4035336
- CYANOPYRAZOLAMINE (USP IMPURITY)
- DB-022228
- ALBB-020135
- DB-294109
- DB-229309
- ZALEPLON IMPURITY, CYANOPYRAZOLAMINE-(USP IMPURITY)
- 240-665-6
- AE-473/31199025
- 3-amino-1H-pyrazole-4-carbonitrile
-
- MDL： MFCD00005237
- Inchi： 1S/C4H4N4/c5-1-3-2-7-8-4(3)6/h2H,(H3,6,7,8)
- InChI Key： FFNKBQRKZRMYCL-UHFFFAOYSA-N
- SMILES： N1C(=C(C#N)C=N1)N
- BRN： 2647
Computed Properties
- Exact Mass: 108.04400
- Monoisotopic Mass: 108.044
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 123
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: 0.1
- Topological Polar Surface Area: 78.5
Experimental Properties
- Color/Form: Not determined
- Density: 1.2722 (rough estimate)
- Melting Point: 174.0 to 177.0 deg-C
- Boiling Point: 476.4°C at 760 mmHg
- Flash Point: 476.37 °C at 760 mmHg
- Refractive Index: 1.7380 (estimate)
- PSA: 78.49000
- LogP: 0.44478
- Solubility: Not determined
3-amino-1H-pyrazole-4-carbonitrile Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H302+H312+H332-H315-H319
- Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
- Hazardous Material transportation number：3439
- WGK Germany：3
- Hazard Category Code： R20/21
- Safety Instruction： S22-S24/25-S23
- FLUKA BRAND F CODES：10
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：III
- TSCA：Yes
- Storage Condition：Keep in dark place,Sealed in dry,2-8°C
- Risk Phrases：R20/21
- Packing Group：III
- Safety Term：6.1
- Packing Group：III
- Hazard Level：6.1
3-amino-1H-pyrazole-4-carbonitrile Customs Data
- HS CODE：29331990
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-amino-1H-pyrazole-4-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A049002485-250g |
3-Amino-1H-pyrazole-4-carbonitrile |
16617-46-2 | 97% | 250g |
$163.24 | 2022-04-02 | |
| Alichem | A049002485-500g |
3-Amino-1H-pyrazole-4-carbonitrile |
16617-46-2 | 97% | 500g |
$242.40 | 2022-04-02 | |
| Fluorochem | 045044-1g |
3-Amino-4-cyanopyrazole |
16617-46-2 | 98% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 045044-10g |
3-Amino-4-cyanopyrazole |
16617-46-2 | 98% | 10g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 045044-25g |
3-Amino-4-cyanopyrazole |
16617-46-2 | 98% | 25g |
￡16.00 | 2022-03-01 | |
| Fluorochem | 045044-100g |
3-Amino-4-cyanopyrazole |
16617-46-2 | 98% | 100g |
￡51.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A102963-100g |
3-amino-1H-pyrazole-4-carbonitrile |
16617-46-2 | 99% | 100g |
¥340.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A102963-1g |
3-amino-1H-pyrazole-4-carbonitrile |
16617-46-2 | 99% | 1g |
¥30.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A102963-25g |
3-amino-1H-pyrazole-4-carbonitrile |
16617-46-2 | 99% | 25g |
¥106.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A102963-5g |
3-amino-1H-pyrazole-4-carbonitrile |
16617-46-2 | 99% | 5g |
¥37.90 | 2023-09-04 |
3-amino-1H-pyrazole-4-carbonitrile Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:16617-46-2)3-氨基-4-氰基吡唑
Order Number:LE5870440
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:45
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:16617-46-2)3-amino-1H-pyrazole-4-carbonitrile
Order Number:A3684
Stock Status:in Stock
Quantity:500g/1kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:24
Price ($):211.0/401.0
Email:sales@amadischem.com
3-amino-1H-pyrazole-4-carbonitrile Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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